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Compound of Interest

Compound Name: 4-(Dimethylamino)cyclohexanol

Cat. No.: B022287

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 4-
(Dimethylamino)cyclohexanol, designed to equip researchers and drug development
professionals with the necessary knowledge for its safe handling and application. Moving
beyond a standard Material Safety Data Sheet (MSDS), this document synthesizes available
data to offer practical insights into the causality behind experimental choices and safety
protocols.

Executive Summary: A Compound of Interest and
Caution

4-(Dimethylamino)cyclohexanol is a cyclohexanol derivative with a tertiary amine functional
group, making it a valuable building block in pharmaceutical synthesis. Its structural isomers,
cis and trans, may exhibit different physical properties and reactivity, which necessitates careful
consideration of the specific isomer being used. The primary hazards associated with this
compound include skin irritation, serious eye damage or irritation, and respiratory tract
irritation[1][2]. A thorough understanding of its properties and adherence to strict safety
protocols are paramount for its use in a laboratory setting.

Chemical and Physical Properties: A Comparative
Overview
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The physical properties of 4-(Dimethylamino)cyclohexanol can vary depending on the
isomeric composition. The following table summarizes the available data, highlighting the
importance of consulting the supplier-specific documentation.

Property Value Source(s)
Molecular Formula C8H17NO [2][3]
Molecular Weight 143.23 g/mol [2][3]
Appearance White to off-white solid [3]

Melting Point 95-96 °C [3]

Boiling Point 228-229 °C at 740 Torr [3]

Density 0.9830 g/cm3 at 25 °C [3]

pKa 15.12 + 0.40 (Predicted) [3]

Storage Temperature 2-8°C [3]

It is crucial to note that different CAS numbers may be associated with this compound and its
isomers, including 61168-09-0 for the unspecified mixture and 103023-51-4 for the trans-
isomer[1][2][3]. Always verify the CAS number on the supplier's documentation.

Hazard Identification and GHS Classification

4-(Dimethylamino)cyclohexanol is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized below:

o Skin Irritation (Category 2): Causes skin irritation upon contact[2].

e Serious Eye Damage/Irritation (Category 1/2A): Sources vary, indicating either "Causes
serious eye damage" or "Causes serious eye irritation"[1][2]. Due to this ambiguity, it is
prudent to treat the compound as capable of causing serious eye damage.

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation[1][2].
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The following GHS pictograms are associated with these hazards:

Exposure Event

inhaiation m m

Ipediate First-Aid Response
Move to fresh air. Remove contaminated clothing. Rzlr:f)?/:il;lrll?:i)llevrzggsw?e:;Z;zﬁ;a:e:slmiéezﬁ Rinse mouth with water.
If breathing is difficult, give oxygen. Flush skin with plenty of water for at least 15 minutes. Contimvle :i)nsing 4 . Do NOT induce vomiting.

\ Medical Attention /

Seek immediate medical attention.
Provide MSDS to medical personnel.

Click to download full resolution via product page

Caption: Workflow for first-aid response to exposure.

Step-by-Step First-Aid Protocols

¢ Inhalation:

o

Immediately move the affected person to fresh air.[1]

[¢]

If breathing is difficult, provide oxygen.

o

If the person is not breathing, give artificial respiration.

[e]

Seek immediate medical attention.[1]

¢ Skin Contact:

o Immediately remove all contaminated clothing.
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o Flush the affected skin area with copious amounts of water for at least 15 minutes.
o Wash the area with soap and water.

o Seek medical attention if irritation persists.

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.

o Remove contact lenses if present and easy to do so.

o Continue rinsing.

o Seek immediate medical attention, preferably from an ophthalmologist.
e Ingestion:

o Do not induce vomiting.

o If the person is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of
milk or water.

o Never give anything by mouth to an unconscious person.
o Seek immediate medical attention.

Handling and Storage: Proactive Safety Measures

Proper handling and storage are essential to minimize the risk of exposure and maintain the
integrity of the compound.

Safe Handling Protocol

e Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[4]
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o Ensure that an eyewash station and a safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that conforms to
EN166 (EU) or NIOSH (US) standards.[5]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[4]

o Respiratory Protection: If working outside of a fume hood or if dust/aerosols are
generated, use a NIOSH/MSHA-approved respirator.[4][6]

e General Hygiene Practices:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

[¢]

Wash hands thoroughly after handling.[5]

[¢]

Do not eat, drink, or smoke in the laboratory.

[e]

Contaminated clothing should be removed and washed before reuse.

Storage Requirements

» Store in a cool, dry, and well-ventilated area.[1]
o Keep the container tightly closed.[1]
 Recommended storage temperature is between 2-8°C.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

e Specific Hazards: Hazardous combustion products include carbon monoxide and carbon
dioxide.[7]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release

e Personal Precautions:

o Evacuate personnel from the area.

o Wear appropriate PPE as described in Section 5.

o Avoid breathing dust and ensure adequate ventilation.
o Containment and Clean-up:

o For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a suitable, labeled disposal container.[4]

o Clean the spill area thoroughly.
e Environmental Precautions:

o Prevent the material from entering drains or waterways.

Toxicological and Ecological Information

Detailed toxicological data for 4-(Dimethylamino)cyclohexanol is limited in the provided
search results. Much of the readily available data pertains to similar but distinct compounds like
4-tert-butylcyclohexanol. For 4-tert-butylcyclohexanol (CAS 98-52-2), the oral LD50 in rats is
4200 mg/kg, and the dermal LD50 in rabbits is >5 g/kg.[8] However, it is crucial to not
extrapolate this data directly to 4-(Dimethylamino)cyclohexanol. The primary health effects
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are irritation to the skin, eyes, and respiratory system.[1][2] No information was found regarding
carcinogenicity, mutagenicity, or reproductive toxicity.

Ecological information is also sparse. It is good practice to prevent the release of any chemical
into the environment. Dispose of waste material in accordance with local, state, and federal
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of 4-
(Dimethylamino)cyclohexanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022287#4-dimethylamino-cyclohexanol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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